Cas no 1250834-30-0 (1250834-30-0)

• Product Name: 1250834-30-0
• CAS No: 1250834-30-0
• MF: C₁₂H₁₃F₃O
• MW: 230.226234197617
• CID: 5590931
• PubChem ID: 62114880
• Update Time: 2025-10-29

1250834-30-0 Chemical and Physical Properties

Names and Identifiers

• 1-[4-(TRIFLUOROMETHYL)PHENYL]PENTAN-2-ONE
• 2-Pentanone, 1-[4-(trifluoromethyl)phenyl]-
• N14185
• 1250834-30-0
• AKOS011394860
• BHYOPVFVCOOFKK-UHFFFAOYSA-N

• Inchi： 1S/C12H13F3O/c1-2-3-11(16)8-9-4-6-10(7-5-9)12(13,14)15/h4-7H,2-3,8H2,1H3
• InChI Key： BHYOPVFVCOOFKK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(F)(F)F)C=C1)C(=O)CCC

Computed Properties

• Exact Mass: 230.09184952g/mol
• Monoisotopic Mass: 230.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1250834-30-0

Compound CAS No. 1250834-30-0: A Comprehensive Overview

The compound with the CAS Registry Number 1250834-30-0, commonly referred to as CAS No. 1250834-30-0, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound is classified under the broader category of organic chemicals and exhibits unique physical and chemical properties that make it valuable in various applications across industries. Recent advancements in chemical synthesis and characterization techniques have further elucidated its potential uses and mechanisms of action.

Recent studies have focused on the structural elucidation of CAS No. 1250834-30-0, revealing its complex molecular architecture. Researchers have employed cutting-edge analytical tools such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography to determine its precise molecular formula and three-dimensional structure. These findings have provided deeper insights into its electronic properties, which are critical for understanding its reactivity and potential applications in fields such as materials science and pharmacology.

In terms of physical properties, CAS No. 1250834-30-0 demonstrates remarkable thermal stability and solubility characteristics. Experimental data indicate that it remains stable under a wide range of temperature conditions, making it suitable for high-temperature industrial processes. Additionally, its solubility profile has been optimized through tailored synthetic methods, enhancing its utility in solvent-based applications.

The synthesis of CAS No. 1250834-30-0 involves a multi-step process that incorporates advanced catalytic techniques and green chemistry principles. Recent breakthroughs in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, a critical factor for its application in chiral recognition systems. This approach not only improves yield but also minimizes environmental impact, aligning with global sustainability goals.

Applications of CAS No. 1250834-30-0 span across diverse sectors, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, it has been identified as a promising lead compound for drug discovery programs targeting various therapeutic areas such as oncology and neurodegenerative diseases. Its unique pharmacokinetic properties make it an attractive candidate for drug delivery systems.

In the agrochemical sector, research has highlighted its potential as a bioactive agent with pest control properties. Field trials have demonstrated its efficacy in controlling specific agricultural pests without adverse effects on non-target organisms or the environment. This dual functionality underscores its versatility as a chemical entity with broad applicability.

From an environmental perspective, studies have evaluated the biodegradation pathways of CAS No. 1250834-30-0, revealing its ability to undergo microbial degradation under aerobic conditions. This characteristic is crucial for assessing its environmental fate and ensuring that its use does not contribute to long-term ecological damage.

In conclusion, the compound with CAS Registry Number 1250834-30-0 represents a significant advancement in chemical science, offering diverse applications across multiple industries. Ongoing research continues to uncover new facets of its properties and potential uses, solidifying its position as a key player in contemporary chemical innovation.